- Synthesis of (-)-Cytisine Using a 6-endo aza-Michael Addition, Journal of Organic Chemistry, 2018, 83(16), 9088-9095
Cas no 955369-63-8 (Ethyl 2-(6-bromopyridin-2-YL)acetate)
Ethyl 2-(6-bromopyridin-2-yl)acetate is a brominated pyridine derivative with significant utility in organic synthesis and pharmaceutical intermediates. Its key advantages include a reactive bromine substituent, which facilitates further functionalization via cross-coupling reactions such as Suzuki or Negishi couplings. The ester group enhances solubility in organic solvents, making it suitable for diverse synthetic applications. This compound serves as a versatile building block for constructing heterocyclic frameworks, particularly in the development of agrochemicals and bioactive molecules. Its stability under standard conditions ensures reliable handling and storage, while its well-defined reactivity profile allows for precise modifications in multi-step syntheses.
955369-63-8 structure
Product Name:Ethyl 2-(6-bromopyridin-2-YL)acetate
CAS No:955369-63-8
MF:C9H10BrNO2
MW:244.085201740265
MDL:MFCD10566284
CID:1016147
Update Time:2025-10-11
Ethyl 2-(6-bromopyridin-2-YL)acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-(6-bromopyridin-2-yl)acetate
- (6-Bromopyridin-2-yl)acetic acid ethyl ester
- LTRSPLNQOMJCSH-UHFFFAOYSA-N
- ethyl (6-bromopyridin-2-yl)acetate
- 6464AC
- AB56168
- AK110628
- 2-Pyridineacetic acid, 6-bromo-, ethyl ester
- (6-Bromo-pyridin-2-yl)-acetic acid ethyl ester
- Ethyl 6-bromo-2-pyridineacetate (ACI)
- Ethyl 2-(6-bromopyridin-2-YL)acetate
-
- MDL: MFCD10566284
- Inchi: 1S/C9H10BrNO2/c1-2-13-9(12)6-7-4-3-5-8(10)11-7/h3-5H,2,6H2,1H3
- InChI Key: LTRSPLNQOMJCSH-UHFFFAOYSA-N
- SMILES: O=C(CC1C=CC=C(Br)N=1)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 175
- Topological Polar Surface Area: 39.2
Ethyl 2-(6-bromopyridin-2-YL)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR958798-1g |
Ethyl 2-(6-bromopyridin-2-yl)acetate |
955369-63-8 | 1g |
£102.00 | 2025-02-21 | ||
| Apollo Scientific | OR958798-5g |
Ethyl 2-(6-bromopyridin-2-yl)acetate |
955369-63-8 | 5g |
£312.00 | 2025-02-21 | ||
| Chemenu | CM172427-250mg |
ethyl 2-(6-bromopyridin-2-yl)acetate |
955369-63-8 | 95%+ | 250mg |
$70 | 2024-07-18 | |
| Chemenu | CM172427-1g |
ethyl 2-(6-bromopyridin-2-yl)acetate |
955369-63-8 | 95%+ | 1g |
$159 | 2024-07-18 | |
| Chemenu | CM172427-5g |
ethyl 2-(6-bromopyridin-2-yl)acetate |
955369-63-8 | 95%+ | 5g |
$479 | 2024-07-18 | |
| Chemenu | CM172427-5g |
ethyl 2-(6-bromopyridin-2-yl)acetate |
955369-63-8 | 95% | 5g |
$410 | 2021-08-05 | |
| Chemenu | CM172427-10g |
ethyl 2-(6-bromopyridin-2-yl)acetate |
955369-63-8 | 95% | 10g |
$737 | 2021-08-05 | |
| TRC | E903965-25mg |
Ethyl 2-(6-Bromopyridin-2-yl)acetate |
955369-63-8 | 25mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E903965-50mg |
Ethyl 2-(6-Bromopyridin-2-yl)acetate |
955369-63-8 | 50mg |
$ 70.00 | 2022-06-05 | ||
| TRC | E903965-250mg |
Ethyl 2-(6-Bromopyridin-2-yl)acetate |
955369-63-8 | 250mg |
$ 275.00 | 2022-06-05 |
Ethyl 2-(6-bromopyridin-2-YL)acetate Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; -60 °C; 16 h, -40 °C
1.2 Reagents: Ammonium chloride Solvents: Water
1.2 Reagents: Ammonium chloride Solvents: Water
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran , Water ; -78 °C; 30 min, -78 °C
1.2 6 h, 40 °C
1.3 Reagents: Ammonium chloride Solvents: Water
1.2 6 h, 40 °C
1.3 Reagents: Ammonium chloride Solvents: Water
Reference
- Diaminopyrazolo[1,5-a]pyrimidine-6-carbonitrile compounds as adenosine 2a receptor and adenosine 2b receptor antagonist and preparation thereof, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran , Hexane ; 1 h, -78 °C
1.2 Solvents: Tetrahydrofuran ; -78 °C → rt; overnight, rt
1.3 Reagents: Water ; rt
1.2 Solvents: Tetrahydrofuran ; -78 °C → rt; overnight, rt
1.3 Reagents: Water ; rt
Reference
- SIP3 receptor antagonists, European Patent Organization, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran , Hexane ; -78 °C; 1 h, -78 °C
1.2 overnight, -78 °C; -78 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water
1.2 overnight, -78 °C; -78 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water
Reference
- Preparation of heteroaryl antagonists of prostaglandin D2 receptors, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
Reference
- Preparation of 5-phenyl-1,4-oxazin-3-amine, 5-phenyl-[1,4]oxazepin-3-amine, and 6-phenylpyrazin-2-amine derivatives as BACE-2 inhibitors for the treatment of metabolic disorders, World Intellectual Property Organization, , ,
Production Method 6
Reaction Conditions
Reference
- Dihydropyrazolopyrimidinone derivatives as Wee1 kinase inhibitors and their preparation, pharmaceutical compositions and use in the treatment of cancer, United States, , ,
Production Method 7
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran , Hexane ; -78 °C; 30 min, -78 °C
1.2 30 min, -78 °C; -78 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water ; rt
1.2 30 min, -78 °C; -78 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water ; rt
Reference
- Internal Nucleophilic Catalyst Mediated Cyclisation/Ring Expansion Cascades for the Synthesis of Medium-Sized Lactones and Lactams, Angewandte Chemie, 2019, 58(39), 13942-13947
Production Method 8
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Ethanol ; 12 h, rt → reflux
Reference
- Preparation of oxazine derivatives and their use in the treatment of neurological disorders, India, , ,
Production Method 9
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Ethanol , Water ; 12 h, rt → reflux
Reference
- Novel heterocyclic derivatives as BACE inhibitors and their preparation and use in the treatment of neurological disorders, World Intellectual Property Organization, , ,
Production Method 10
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; 0.5 h, -70 °C
1.2 -70 °C → 20 °C; 4 h, 20 °C
1.2 -70 °C → 20 °C; 4 h, 20 °C
Reference
- Preparation of heterocyclyl acetylaminoalkylcarboxylic acids as SHMT inhibitors for the treatment of diseases, World Intellectual Property Organization, , ,
Production Method 11
Reaction Conditions
1.1 Reagents: Diisopropylamine , Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 1 h, -78 °C
1.2 1 h, -78 °C
1.3 Solvents: Tetrahydrofuran ; -78 °C → rt; overnight, rt
1.4 Solvents: Water ; rt
1.2 1 h, -78 °C
1.3 Solvents: Tetrahydrofuran ; -78 °C → rt; overnight, rt
1.4 Solvents: Water ; rt
Reference
- S1P3 receptor antagonists, World Intellectual Property Organization, , ,
Production Method 12
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; -78 °C; 30 min, -78 °C
1.2 overnight, -78 °C → 20 °C
1.2 overnight, -78 °C → 20 °C
Reference
- Boron containing pde4 inhibitors, World Intellectual Property Organization, , ,
Production Method 13
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; 30 min, -78 °C
1.2 -78 °C; 1 h, -78 °C
1.3 Reagents: Ammonium chloride Solvents: Water
1.2 -78 °C; 1 h, -78 °C
1.3 Reagents: Ammonium chloride Solvents: Water
Reference
- Preparation of heterocycles as IRAK degraders and uses thereof, World Intellectual Property Organization, , ,
Ethyl 2-(6-bromopyridin-2-YL)acetate Raw materials
Ethyl 2-(6-bromopyridin-2-YL)acetate Preparation Products
Ethyl 2-(6-bromopyridin-2-YL)acetate Related Literature
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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